Cas no 83-66-9 (Musk Ambrette (Artificial))

• Product Name: Musk Ambrette (Artificial)
• CAS No: 83-66-9
• MF: C₁₂H₁₆N₂O₅
• MW: 268.265843391418
• MDL: MFCD00024268
• CID: 34301
• PubChem ID: 87564303
• Update Time: 2025-06-08

Musk Ambrette (Artificial) Chemical and Physical Properties

Names and Identifiers

• 1-(tert-Butyl)-2-methoxy-4-methyl-3,5-dinitrobenzene
• 1-(1,1-Dimethylethyl)-2-methoxy-4-methylbenzene nitrated
• 4-tert-Butyl-3-methoxy-2,6-dinitrotoluene
• Musk ambrette
• 4-tert-Butyl-2,6-dinitro-3-methoxytoluene
• Musk Ambrette (solution only)
• 1-tert-butyl-2-methoxy-4-methyl-3,5-dinitro-benzene
• 2-tert-butyl-5-methyl-4,6-dinitroanisole
• 6-tert-Butyl-3-methyl-2,4-dinitro-anisol
• 6-tert-butyl-3-methyl-2,4-dinitro-anisole
• Amber musk
• ambermust
• ambrettemusk
• AMBRETTEMUSKRESIDUES
• Ambrottolide
• artificialmuskambrette
• MOSCHUS-AMBRETTE
• Musk amberette
• Musk ambrette1000µg
• syntheticmuskambrette
• 6-tert-Butyl-3-methyl-2,4-dinitroanisole
• Musk ambrette paste
• Ambrette musk
• Synthetic musk ambrette
• Musk ambrette (artificial)
• 1-tert-Butyl-2-methoxy-4-methyl-3,5-dinitrobenzene
• Artificial musk ambrette
• 2,6-Dinitro-3-methoxy-4-tert-butyltoluene
• Musk ambrette (VAN)
• Benzene, 1-(1,1-dimethylethyl)-2-methoxy-4-methyl-3,5-dinitro-
• UN
• 1-(1,1-Dimethylethyl)-2-methoxy-4-methyl-3,5-dinitrobenzene (ACI)
• Anisole, 6-tert-butyl-3-methyl-2,4-dinitro- (6CI, 7CI, 8CI)
• 2,6-Dinitro-3-methoxy-4-tetra-butyl toluene
• NSC 46122
• NSC 59845
• Musk Ambrette (Artificial)

• MDL： MFCD00024268
• Inchi： 1S/C12H16N2O5/c1-7-9(13(15)16)6-8(12(2,3)4)11(19-5)10(7)14(17)18/h6H,1-5H3
• InChI Key： SUAUILGSCPYJCS-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C)=C([N+](=O)[O-])C(OC)=C(C(C)(C)C)C=1)=O

Computed Properties

• Exact Mass: 268.10600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 101
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Light yellow flake crystal
• Density: 1.2529 (rough estimate)
• Melting Point: 85.0 to 87.0 deg-C
• Boiling Point: 185°C/16mmHg(lit.)
• Refractive Index: 1.5460 (estimate)
• PSA: 100.87000
• LogP: 4.16390
• Solubility: Soluble in ether \ methanol \ slightly soluble in ethanol, insoluble in water
• FEMA: 2758

Musk Ambrette (Artificial) Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302-H315-H317-H319
• Warning Statement： P261-P264-P270-P272-P280-P301+P312+P330-P302+P352+P333+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：2811
• Hazard Category Code： R22: harmful if swallowed.
• Safety Instruction： S26; S36/37/39
• RTECS：BZ8575000
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dinitrotoluenes

Additional information on Musk Ambrette (Artificial)

Musk Ambrette (Artificial): A Comprehensive Guide to CAS No. 83-66-9

Musk Ambrette (Artificial), with the CAS No. 83-66-9, is a well-known synthetic fragrance compound widely used in the perfumery and cosmetics industries. This aromatic chemical is prized for its warm, musky, and slightly sweet olfactory profile, making it a staple in many high-end perfumes and personal care products. Unlike natural musk derived from animal sources, Musk Ambrette offers a sustainable and ethical alternative, aligning with modern consumer demands for cruelty-free and eco-friendly ingredients.

The popularity of Musk Ambrette (Artificial) has surged in recent years due to growing interest in sustainable fragrances and vegan cosmetics. Consumers are increasingly searching for terms like "best synthetic musk for perfumes" or "Musk Ambrette vs. natural musk," reflecting a shift toward transparency and environmental consciousness. This compound’s versatility allows it to blend seamlessly with other fragrance notes, such as floral, woody, or spicy accords, making it a favorite among perfumers.

From a chemical perspective, CAS No. 83-66-9 belongs to the nitro-musk family, a group of synthetic compounds designed to mimic the scent of natural musk. Its molecular structure ensures stability and longevity in formulations, which is why it is often used in long-lasting perfumes and body care products. However, it’s important to note that regulatory bodies have scrutinized certain nitro-musks for potential sensitization, leading to stricter guidelines in some regions. This has spurred innovation in safer alternatives, though Musk Ambrette remains a benchmark for quality in synthetic musks.

In the context of trending fragrance topics, Musk Ambrette (Artificial) frequently appears in discussions about "clean beauty" and "hypoallergenic scents." Brands leveraging this ingredient often highlight its compatibility with sensitive skin and its role in reducing reliance on animal-derived materials. Additionally, its affordability compared to natural musk makes it accessible to a broader market, further driving its adoption in mass-market and niche fragrances alike.

The production and application of Musk Ambrette also intersect with advancements in green chemistry. Researchers are exploring ways to synthesize this compound using environmentally friendly methods, addressing concerns about synthetic chemicals' ecological impact. This aligns with global trends toward "sustainable scent solutions" and "biodegradable fragrance ingredients," which are highly searched topics in the fragrance community.

For formulators and perfumers, understanding the nuances of CAS No. 83-66-9 is critical. Its optimal usage levels, compatibility with other ingredients, and regulatory status vary by region, requiring careful consideration during product development. Despite these challenges, Musk Ambrette (Artificial) continues to be a cornerstone of modern perfumery, offering a balance of performance, affordability, and ethical appeal.

In summary, Musk Ambrette (Artificial) represents a fascinating intersection of tradition and innovation in the fragrance world. Its enduring relevance is a testament to its unique olfactory properties and adaptability to evolving consumer preferences. Whether you’re a perfumer, a brand developer, or a fragrance enthusiast, this synthetic musk compound deserves attention for its role in shaping the future of scented products.